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Compound of Interest

Compound Name: Chloromethoxy(dimethyl)silane

Cat. No.: B14125739

Get Quote

Part 1: Chemical Identity & Critical Disambiguation
STOP & VERIFY: The nomenclature for silyl-functionalized reagents is frequently confused.

Before proceeding, you must verify the exact chemical structure of your reagent, as the safety

protocols differ radically between isomers.
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Feature
Target Compound:

Chloromethoxy(dimethyl)sila

ne

Common Confusion:

Chloro(methoxy)dimethylsila

ne

Structure
Cl-CH₂-O-SiH(Me)₂ (or similar

alkyl)
Cl-Si(Me)₂-OMe

Functional Group -Chloroether (Silyloxymethyl

chloride)
Silyl Chloride

Primary Hazard
CARCINOGENIC (Alkylating

Agent)
CORROSIVE (Acid Generator)

Hydrolysis
Releases Formaldehyde

(HCHO) + HCl

Releases Methanol (MeOH) +

HCl

CAS (Approx)
Rare/Patent Lit (e.g., related to

18171-59-0)
1825-68-9

This guide is written for the High-Hazard Variant: Chloromethoxy(dimethyl)silane (Cl-CH₂-O-

Si...). If you possess the silyl chloride (Cl-Si...), follow standard corrosive handling protocols,

but if you possess the chloromethyl ether, you must follow the High-Containment Protocol

detailed below.

Part 2: Hazard Architecture & Mechanistic Insight
The "Double-Threat" Mechanism
Chloromethoxy(dimethyl)silane presents a dual-hazard profile that requires a specialized

safety architecture.

The Alkylation Threat (

-Haloether): The Cl-CH₂-O- moiety is structurally analogous to MOM-Cl (Chloromethyl
methyl ether) and SEM-Cl, which are potent alkylating agents. These compounds can
alkylate DNA directly, leading to high carcinogenic potential.

Mechanism:[1] The oxygen lone pair stabilizes the carbocation formed by chloride loss,

creating a highly reactive electrophile (
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) that attacks nucleophilic centers in biomolecules.

The Hydrolysis Cascade: Upon contact with moisture, the compound degrades rapidly.

Reaction:

Secondary Decomposition: The hemiacetal intermediate (

) is unstable and collapses to release Formaldehyde gas and silanol.

Result: You are exposed to HCl fumes (immediate corrosive injury) and Formaldehyde

(delayed sensitization/cancer risk).

Engineering Controls
Primary Containment: All transfers must occur in a Glove Box (Nitrogen/Argon atmosphere)

or a certified Chemical Fume Hood with a face velocity >100 fpm.

Vapor Management: Do not rely on standard charcoal filters. Use ductless hoods only if

equipped with filters specifically rated for acid gases and formaldehyde/organics.

Personal Protective Equipment (PPE) Strategy
Standard Nitrile gloves are insufficient for

-chloroethers due to rapid permeation.

Glove Protocol: "Double-Gloving" with a chemical barrier liner.

Inner Layer:Silver Shield / 4H (Laminate) gloves. (Impermeable to small alkyl halides).

Outer Layer: Long-cuff Nitrile (5-8 mil) for dexterity and splash protection.

Respiratory: If working outside a glove box, a full-face respirator with OV/AG/P100 (Organic

Vapor/Acid Gas/Particulate) cartridges is mandatory during spill cleanup.

Part 3: Operational Workflow (SOP)
Preparation & Setup
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Glassware: Flame-dried or oven-dried (

for 2h). The reagent is moisture-sensitive.

Solvents: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Base: A non-nucleophilic base (e.g.,

or 2,6-Lutidine) is required to scavenge the HCl byproduct without attacking the silicon
center prematurely.

Synthesis Protocol: Protection of Alcohols
Application: Introduction of the dimethylsilyloxymethyl (DMSOM) protecting group.

Step 1: Charge Reactor Under inert atmosphere, dissolve the substrate alcohol (

equiv) in anhydrous DCM (

). Add the base (

equiv). Cool to

.

Step 2: Reagent Addition Add Chloromethoxy(dimethyl)silane (

equiv) dropwise via syringe.

Note: If the reagent is neat, use a gas-tight syringe with a Teflon-tipped plunger to prevent

freezing/seizing due to hydrolysis at the tip.

Step 3: Reaction Monitoring Allow to warm to Room Temperature (RT). Monitor via TLC.

Visualization: Do not use aqueous stains (e.g.,

) initially, as they hydrolyze the product. Use UV or Iodine.

Step 4: Quench & Workup

Quench: Pour the reaction mixture into saturated aqueous
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.

Caution: This step releases

and potentially small amounts of formaldehyde from unreacted reagent hydrolysis.
Perform in the hood.

Extraction: Extract with DCM or

.

Wash: Wash organics with water (

) and brine. Dry over

.

Waste Disposal
Quenching the Reagent: Do not discard excess reagent directly into solvent waste.

Deactivation Protocol:

Dilute excess reagent in Toluene.

Slowly add a mixture of Methanol:Triethylamine (10:1).

Stir for 1 hour. This converts the reactive

-chloroether into a stable methoxy-acetal and neutralizes the acid.

Dispose of as Halogenated Organic Waste.

Part 4: Visualization & Logic
Figure 1: Identification & Hazard Decision Matrix
Caption: Logic flow for identifying the correct isomer and determining the necessary safety

containment level.
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Reagent Check:
Chloromethoxy(dimethyl)silane

Verify Structure
(NMR / Label)

Structure: Cl-Si-OMe
(Chloro(methoxy)...)

Si-Cl Bond

Structure: Cl-CH2-O-Si
(Chloromethoxy...)

C-Cl Bond

HAZARD: Corrosive
(HCl Release)

HAZARD: Carcinogen + Corrosive
(Alkylation + Formaldehyde)

Standard PPE:
Nitrile Gloves + Fume Hood

High Containment:
Silver Shield Gloves + Glove Box/Hood

Click to download full resolution via product page

Figure 2: Hydrolysis & Degradation Pathway
Caption: Mechanism of decomposition upon exposure to moisture, highlighting the release of

toxic byproducts.

Cl-CH2-O-SiMe2H
(Reagent)

[HO-CH2-O-SiMe2H]
(Unstable Hemiacetal)

Hydrolysis

+ H2O

HCl Formaldehyde (HCHO) Silanols
Collapse

Click to download full resolution via product page

Part 5: Emergency Response
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Scenario Immediate Action

Skin Contact

Do not scrub. Wash gently with soap and water

for 15 minutes. Scrubbing can increase

absorption of the alkylating agent. Seek medical

attention immediately (suspected carcinogen

exposure).

Eye Contact
Flush with water for 15 minutes. Isolate the

victim from the area.

Spill (>5 mL)

Evacuate the lab. Do not attempt cleanup

without SCBA or Full-Face Respirator. Contact

EHS.

Inhalation

Move to fresh air. If breathing is difficult,

administer oxygen. Monitor for pulmonary

edema (delayed effect of HCl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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